Cas no 1261565-84-7 (4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261565-84-7
• MF: C₁₃H₇F₆NO
• MW: 307.191204309464
• CID: 4920297
• Update Time: 2025-05-26

4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H7F6NO/c14-12(15,16)8-3-1-2-7(4-8)10-5-9(21)6-11(20-10)13(17,18)19/h1-6H,(H,20,21)
• InChI Key： FGUMUYXCPYCSFA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=C(C2C=CC=C(C(F)(F)F)C=2)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 488
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine

Introduction to 4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261565-84-7)

4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine, identified by its CAS number 1261565-84-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its biological activity and potential therapeutic applications. The presence of multiple fluorine atoms and phenyl groups in its molecular framework enhances its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural composition of 4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine includes a central pyridine ring substituted with a hydroxyl group at the 4-position, a trifluoromethyl group at the 2-position, and a 3-(trifluoromethyl)phenyl group at the 6-position. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The trifluoromethyl groups, in particular, are known to enhance metabolic stability and binding affinity, making this compound an attractive candidate for drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine has emerged as a key intermediate in the synthesis of several promising drug candidates. Its structural features make it a versatile building block for designing molecules that target various disease pathways, including cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The trifluoromethyl and phenyl groups in 4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine contribute to its ability to interact with kinase active sites, making it a valuable scaffold for kinase inhibitor development.

Furthermore, the hydroxyl group at the 4-position of the pyridine ring provides a site for further functionalization, allowing researchers to tailor the molecule's properties for specific biological targets. This flexibility has led to several innovative synthetic strategies aimed at optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates derived from this compound.

Recent studies have also explored the use of 4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine as a precursor in the synthesis of antiviral agents. The unique electronic properties of the trifluoromethyl groups have been shown to enhance binding affinity to viral proteases and polymerases, making this compound a promising candidate for developing new antiviral therapies. Additionally, its structural motifs have been investigated for their potential in targeting RNA viruses, which pose significant challenges due to their rapid mutation rates and ability to evade existing treatments.

The synthesis of 4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the versatility of 4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine as a chemical entity but also demonstrate the ingenuity of modern synthetic organic chemistry.

In conclusion,4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261565-84-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a cornerstone compound in medicinal research. As our understanding of disease mechanisms continues to evolve,4-Hydroxy-2-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine is poised to play an increasingly important role in shaping the future of therapeutic interventions.